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Compound of Interest

Compound Name: TCO-PEG12-acid

Cat. No.: B15575045 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

regulatory compliance. This document provides essential safety and logistical information for

the disposal of TCO-PEG12-acid, a valuable tool in bioconjugation and drug delivery research.

Chemical and Physical Properties
A summary of the known quantitative data for TCO-PEG12-acid is presented below. This

information is crucial for understanding its behavior and potential interactions.

Property Value Source

Molecular Formula C₃₆H₆₇NO₁₆ BroadPharm, AxisPharm[1][2]

Molecular Weight 769.92 g/mol AxisPharm[1]

Purity ≥95% AxisPharm[1]

Solubility Water, DMSO, DCM, DMF BroadPharm[2]

Storage Condition -20°C BroadPharm[2]

Disposal Protocol for TCO-PEG12-acid
The following step-by-step guide provides a recommended procedure for the disposal of TCO-
PEG12-acid. This protocol is based on general principles for handling acidic and polyethylene
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glycol (PEG)-containing compounds in a laboratory setting.

It is imperative to consult the official Safety Data Sheet (SDS) for TCO-PEG12-acid and your

institution's Environmental Health and Safety (EHS) department for specific disposal

regulations, as they may vary.

Personal Protective Equipment (PPE): Before handling the material, ensure you are wearing

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Neutralization of Acidity: Due to the terminal carboxylic acid group, TCO-PEG12-acid is

acidic.[1] To neutralize, prepare a dilute solution of the compound with a suitable solvent

(e.g., water, if soluble). Slowly add a weak base, such as sodium bicarbonate (baking soda),

to the solution while stirring. Monitor the pH of the solution using pH paper or a calibrated pH

meter. Continue adding the base until the pH is within a neutral range (typically 6-8). This

process should be performed in a well-ventilated area, preferably within a fume hood, as

effervescence may occur.

Waste Collection: Once neutralized, the solution should be collected in a clearly labeled

hazardous waste container. The label should include the chemical name ("Neutralized TCO-
PEG12-acid solution") and any other information required by your institution's EHS

guidelines.

Disposal of Empty Containers: Empty containers that previously held TCO-PEG12-acid
should be triple-rinsed with a suitable solvent. The rinsate should be collected and treated as

hazardous waste. After rinsing, deface or remove the original label and dispose of the

container according to your institution's procedures for decontaminated labware.

Contact EHS for Pickup: Arrange for the disposal of the hazardous waste container through

your institution's EHS department. Do not pour chemical waste down the drain unless

explicitly permitted by your EHS office for neutralized, non-hazardous materials.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of TCO-
PEG12-acid.
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Start: TCO-PEG12-acid for Disposal

Consult Safety Data Sheet (SDS)

SDS Available?

Follow SDS Disposal Instructions

Yes

SDS Not Available

No

End: Proper Disposal

Consult Institutional EHS Department

Follow General Protocol (Neutralize & Collect as Hazardous Waste)

If EHS is unavailable,
 as an interim measure

Follow EHS Guidance

Click to download full resolution via product page

Caption: Disposal decision workflow for TCO-PEG12-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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